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  4. 4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one
4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one 4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one
Brand Name: Vulcanchem
CAS No.: 115546-28-6
VCID: VC0040718
InChI: InChI=1S/C22H8Cl4I4O5/c1-32-19-7(27)3-5-17(15(19)29)34-18-6(4-8(28)20(33-2)16(18)30)22(5)10-9(21(31)35-22)11(23)13(25)14(26)12(10)24/h3-4H,1-2H3
SMILES: COC1=C(C=C2C(=C1I)OC3=C(C(=C(C=C3C24C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)O4)I)OC)I)I
Molecular Formula: C22H8Cl4I4O5
Molecular Weight: 1001.7 g/mol

4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one

CAS No.: 115546-28-6

Main Products

VCID: VC0040718

Molecular Formula: C22H8Cl4I4O5

Molecular Weight: 1001.7 g/mol

4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one - 115546-28-6

CAS No. 115546-28-6
Product Name 4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one
Molecular Formula C22H8Cl4I4O5
Molecular Weight 1001.7 g/mol
IUPAC Name 4,5,6,7-tetrachloro-2',4',5',7'-tetraiodo-3',6'-dimethoxyspiro[2-benzofuran-3,9'-xanthene]-1-one
Standard InChI InChI=1S/C22H8Cl4I4O5/c1-32-19-7(27)3-5-17(15(19)29)34-18-6(4-8(28)20(33-2)16(18)30)22(5)10-9(21(31)35-22)11(23)13(25)14(26)12(10)24/h3-4H,1-2H3
Standard InChIKey NZROOYRYVRPQAF-UHFFFAOYSA-N
SMILES COC1=C(C=C2C(=C1I)OC3=C(C(=C(C=C3C24C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)O4)I)OC)I)I
Canonical SMILES COC1=C(C=C2C(=C1I)OC3=C(C(=C(C=C3C24C5=C(C(=C(C(=C5Cl)Cl)Cl)Cl)C(=O)O4)I)OC)I)I
Synonyms ROSE BENGAL, METHYL ESTER
PubChem Compound 14534561
Last Modified Nov 11 2021
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